Cas no 895429-05-7 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide
• CAS No: 895429-05-7
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• CID: 6222433
• PubChem ID: 16032490
• Update Time: 2025-06-14

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide
• G856-7073
• 895429-05-7
• HMS1904M12
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]acetamide
• F2515-2533
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide
• AKOS002065863
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide
• NCGC00136627-01
• CHEMBL1512446

• Inchi： 1S/C23H21N3O3S/c1-16-10-11-19(28-2)21-22(16)30-23(25-21)26(14-17-7-6-12-24-13-17)20(27)15-29-18-8-4-3-5-9-18/h3-13H,14-15H2,1-2H3
• InChI Key： SCDRRWHOBFYMPF-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=C(C)C1=2)OC)N(C(COC1C=CC=CC=1)=O)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 419.13036271g/mol
• Monoisotopic Mass: 419.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide

Recent Advances in the Study of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide (CAS: 895429-05-7)

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide (CAS: 895429-05-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and pyridine moieties, has demonstrated promising pharmacological properties, particularly in the context of targeted therapies for inflammatory and oncological conditions. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

The synthesis of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide involves a multi-step process that has been refined to improve yield and purity. Recent advancements in catalytic methods and green chemistry approaches have significantly enhanced the scalability of its production. These improvements are critical for facilitating further pharmacological evaluations and potential clinical applications.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory signaling pathways. In vitro assays using human cell lines have demonstrated its ability to suppress pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for autoimmune diseases. Additionally, its selective binding affinity for certain kinase domains underscores its utility as a tool compound for studying intracellular signaling mechanisms.

In the context of oncology, preliminary data indicate that N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide may interfere with tumor cell proliferation and survival. Mechanistic studies have identified its interaction with key proteins in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. These findings have spurred interest in its development as a targeted therapy, particularly for malignancies resistant to conventional treatments.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Recent research has focused on structural modifications to enhance its bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these efforts, providing insights into the molecular determinants of its activity.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-yl)methylacetamide represents a compelling candidate for further investigation in both inflammatory and oncological contexts. Ongoing research aims to translate these preclinical findings into clinical applications, with the ultimate goal of addressing unmet medical needs. The compound's unique chemical structure and multifaceted biological activity position it as a valuable asset in the toolkit of modern medicinal chemistry.